Cas no 149221-69-2 (1,4,7,10,13-Pentaazacyclopentadecane, 1-[2-(4-nitrophenyl)ethyl]-)

• Product Name: 1,4,7,10,13-Pentaazacyclopentadecane, 1-[2-(4-nitrophenyl)ethyl]-
• CAS No: 149221-69-2
• MF: C₁₈H₃₂N₆O₂
• MW: 364.485683441162
• CID: 1320911
• Update Time: 2024-08-18

1,4,7,10,13-Pentaazacyclopentadecane, 1-[2-(4-nitrophenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10,13-Pentaazacyclopentadecane, 1-[2-(4-nitrophenyl)ethyl]-

• Inchi： 1S/C18H32N6O2/c25-24(26)18-3-1-17(2-4-18)5-14-23-15-12-21-10-8-19-6-7-20-9-11-22-13-16-23/h1-4,19-22H,5-16H2
• InChI Key： UXGAZUPFTRRKIV-UHFFFAOYSA-N
• SMILES： N1(CCC2=CC=C([N+]([O-])=O)C=C2)CCNCCNCCNCCNCC1

Computed Properties

• Exact Mass: 364.25896

Experimental Properties

• Density: 1.037±0.06 g/cm3(Predicted)
• Boiling Point: 552.9±45.0 °C(Predicted)
• PSA: 94.5
• pka: 10.22±0.20(Predicted)